Cas no 2171308-11-3 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid
• CAS No: 2171308-11-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6212331
• PubChem ID: 165528737
• Update Time: 2025-06-11

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
• 2171308-11-3
• EN300-1496704

• Inchi： 1S/C26H30N2O6/c1-16(2)13-22(23(29)28-26(24(30)31)11-12-33-15-26)27-25(32)34-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t22-,26?/m1/s1
• InChI Key： WYTHWCJLARPEDI-FPSALIRRSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC([C@@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid (CAS: 2171308-11-3)

The compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid (CAS: 2171308-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key findings in recent literature highlights the role of this compound in the development of protease inhibitors. Researchers have demonstrated that the incorporation of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid into peptide sequences enhances their stability and binding affinity to specific enzymatic targets. This has opened new avenues for designing inhibitors against diseases such as HIV, hepatitis C, and certain types of cancer.

Another notable study focused on the compound's utility in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule facilitates efficient deprotection and coupling steps, making it a valuable reagent for high-throughput peptide production. Advances in SPPS methodologies have further optimized the use of this compound, reducing synthesis time and improving yield.

In addition to its synthetic applications, recent investigations have explored the pharmacokinetic properties of derivatives of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid. Preliminary data suggest that these derivatives exhibit favorable bioavailability and metabolic stability, positioning them as promising candidates for oral drug formulations. However, further in vivo studies are required to validate these findings and assess potential toxicity.

The compound's mechanism of action has also been a subject of interest. Computational modeling and molecular dynamics simulations have provided insights into its interactions with biological targets. These studies reveal that the oxolane ring and the Fmoc-protected amino acid moiety play crucial roles in stabilizing ligand-receptor complexes, thereby enhancing therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale production and purification of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid. Current research efforts are directed toward developing cost-effective and environmentally friendly synthesis routes. Green chemistry approaches, such as the use of biodegradable solvents and catalytic methods, are being explored to address these issues.

In conclusion, the compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid (CAS: 2171308-11-3) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from peptide synthesis to drug development, with ongoing studies continually uncovering new potential uses. Future research should focus on optimizing its synthesis, expanding its therapeutic applications, and conducting comprehensive preclinical evaluations to fully realize its potential in medicine.